Cas no 716316-19-7 (1H-Imidazole,1-cyano-4-nitro-(9CI))
716316-19-7 structure
Product Name:1H-Imidazole,1-cyano-4-nitro-(9CI)
CAS No:716316-19-7
MF:C4H2N4O2
MW:138.084279537201
CID:558157
Update Time:2023-03-29
1H-Imidazole,1-cyano-4-nitro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-carbonitrile,4-nitro-
- 1H-Imidazole,1-cyano-4-nitro-(9CI)
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- Inchi: 1S/C4H2N4O2/c5-2-7-1-4(6-3-7)8(9)10/h1,3H
- InChI Key: KVXKHVHJOXXNOB-UHFFFAOYSA-N
- SMILES: C1N(C#N)C=C([N+]([O-])=O)N=1
Computed Properties
- Exact Mass: 138.018
- Monoisotopic Mass: 138.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
- Topological Polar Surface Area: 87.4A^2
1H-Imidazole,1-cyano-4-nitro-(9CI) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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